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Compound of Interest

Compound Name: 1,1-Difluoroacetone

Cat. No.: B1306852 Get Quote

Technical Support Center: Managing 1,1-
Difluoroacetone
This guide provides essential information for researchers, scientists, and drug development

professionals on safely managing 1,1-Difluoroacetone, with a specific focus on preventing and

addressing pressure buildup in sealed containers.

Frequently Asked Questions (FAQs)
Q1: What is 1,1-Difluoroacetone and what are its primary hazards?

A1: 1,1-Difluoroacetone (CAS No. 431-05-0) is a flammable, colorless liquid ketone.[1][2] Its

primary hazards include flammability, skin and eye irritation, and respiratory irritation.[1][2] Due

to its low boiling point and high vapor pressure, it can cause significant pressure buildup in

sealed containers, potentially leading to violent rupture.[1]

Q2: Why does pressure build up in sealed containers of 1,1-Difluoroacetone?

A2: Pressure buildup is primarily due to the chemical's high volatility. 1,1-Difluoroacetone has

a boiling point of 46.5-46.7°C and a vapor pressure of 350 mmHg at 25°C.[2][3][4] As the

ambient temperature increases, more of the liquid vaporizes, increasing the pressure inside a

sealed container.[5][6] This risk is amplified if the container is exposed to heat sources.[1]

Q3: How should I store 1,1-Difluoroacetone to minimize pressure buildup?
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A3: Store 1,1-Difluoroacetone in a cool, dry, and well-ventilated area, away from heat, sparks,

open flames, and other ignition sources.[1][7] It is recommended to store it in a refrigerator.[8]

Ensure containers are securely sealed but be aware of the potential for pressure buildup and

follow procedures for periodic venting if necessary and safe to do so.[1]

Q4: What are the signs of pressure buildup in a container of 1,1-Difluoroacetone?

A4: Visual signs of pressure buildup include bulging or deformation of the container.[1] If a

container appears swollen, handle it with extreme caution.

Q5: What should I do if I suspect significant pressure buildup in a container?

A5: If you observe a bulging container, do not attempt to open it directly. The area should be

cleared of all personnel. If it is safe to do so, the container can be cooled externally with a

water bath to reduce the internal pressure. If you are not equipped or trained to handle this

situation, contact your institution's environmental health and safety (EHS) department

immediately.
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Issue Possible Cause(s) Recommended Action(s)

Container is visibly bulging or

deformed.

High ambient temperature,

exposure to a heat source, or

prolonged storage without

venting.

1. DO NOT OPEN THE

CONTAINER.2. Clear the

immediate area of all

personnel.3. If safe, cool the

container externally (e.g., with

a water bath) to reduce

internal pressure.4. Contact

your EHS department for

guidance on safe handling and

disposal.

A hissing sound is heard when

opening the container.

Minor pressure buildup due to

normal vaporization at storage

temperature.

1. Open the container slowly

and carefully in a well-

ventilated area, preferably

within a fume hood.2. Point the

container opening away from

yourself and others.3. Allow

the pressure to equalize slowly

before fully opening the cap.[1]

The liquid appears to be

boiling at room temperature.

The ambient temperature is at

or above the boiling point of

1,1-Difluoroacetone (46.5-

46.7°C).

1. Ensure the work area is

well-ventilated and free of

ignition sources.2. Cool the

container before use to

minimize vapor release.

Quantitative Data
Property Value Source(s)

CAS Number 431-05-0 [1][2]

Molecular Weight 94.06 g/mol [4][7]

Boiling Point 46.5-46.7 °C [2][7]

Vapor Pressure 350 mmHg at 25°C [3][4]

Density 1.164 g/cm³ [2][7]
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Experimental Protocols
Protocol for Safely Opening a New or Stored Container of 1,1-Difluoroacetone:

Preparation:

Don appropriate Personal Protective Equipment (PPE), including safety goggles, a lab

coat, and chemical-resistant gloves.

Ensure a fume hood is operational and available.

Have an appropriate fire extinguisher (e.g., dry chemical or carbon dioxide) readily

accessible.

Procedure:

Place the container in the fume hood.

Visually inspect the container for any signs of bulging or deformation. If any are present,

follow the troubleshooting guide for bulging containers.

Slowly and carefully begin to unscrew the cap.

If any hissing sound is heard, pause and allow the pressure to equalize before proceeding.

Once the pressure has equalized, the cap can be fully removed.

Post-Opening:

After dispensing the required amount, securely reseal the container.

Return the container to the recommended cool storage location.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1306852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Conditions

Physical Process

Potential Outcomes

Sealed Container of
1,1-Difluoroacetone

Vaporization Rate

Ambient Temperature

Increases

Internal Pressure

Increases

Safe Storage

If within container limits

Potential Hazard:
Container Rupture

If exceeds container limits

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Need to Open Container

Don Appropriate PPE

Work in a Fume Hood

Inspect Container for Bulging

Bulging Detected

Yes

No Bulging

No

Follow Emergency Protocol:
Cool Container, Contact EHS Open Cap Slowly

Hissing Sound?

Pause and Allow
Pressure to Equalize

Yes

Open Cap Fully

No

End: Container Open

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1306852?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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